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Compound of Interest

Compound Name: Trimethyltin bromide

Cat. No.: B090629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyltin bromide ((CH₃)₃SnBr) is an organotin compound that serves as a versatile

reagent and precursor in organic synthesis and materials science.[1][2] A thorough

understanding of its physical properties is paramount for its safe handling, appropriate

application in experimental design, and for the prediction of its behavior in various chemical

and biological systems. This technical guide provides a comprehensive overview of the known

physical characteristics of Trimethyltin bromide, details generalized experimental protocols

for their determination, and illustrates the relationships between these properties.

Core Physical Properties
The physical properties of Trimethyltin bromide are summarized in the table below. These

values have been compiled from various chemical suppliers and databases.
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Property Value Notes

Molecular Formula C₃H₉BrSn [3]

Molecular Weight 243.72 g/mol [3]

Appearance White crystalline solid [4][5]

Melting Point 26-27 °C [4][6]

Boiling Point 165 °C at 13 torr[7]

Flash Point 113 °C Closed cup[6][8]

Vapor Pressure 23.1 mmHg at 25 °C[7]

Solubility Decomposes in water [5][9]

Very soluble in many common

organic solvents (e.g., alcohol,

ethers, halogenated

hydrocarbons)

[10]

Sensitivity Moisture sensitive [9][10]

Experimental Protocols for Property Determination
The following sections outline generalized experimental methodologies that are typically

employed to determine the physical properties of air- and moisture-sensitive organometallic

compounds like Trimethyltin bromide.

Melting Point Determination
The melting point of a compound is a critical indicator of its purity.[5] For a moisture-sensitive

compound like Trimethyltin bromide, the capillary method is commonly used, with

modifications to exclude atmospheric moisture.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered Trimethyltin bromide is loaded into

a thin-walled glass capillary tube to a height of 2-3 mm.[7] To prevent exposure to moisture,
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this process is typically carried out in an inert atmosphere, such as inside a glovebox.

Sealing the Capillary: The open end of the capillary tube is sealed using a flame to create a

closed system. This prevents the hygroscopic sample from absorbing atmospheric water and

also contains any volatile components that might sublime.[7]

Measurement: The sealed capillary is placed in a melting point apparatus, which consists of

a heated block or oil bath and a calibrated thermometer or an automated optical detection

system.[5]

Heating and Observation: The temperature is increased at a controlled rate, typically 1-2 °C

per minute, to ensure thermal equilibrium.[5] The temperature at which the solid first begins

to melt and the temperature at which the last of the solid liquefies are recorded as the

melting range.[11] For pure substances, this range is typically narrow.

Boiling Point Determination under Reduced Pressure
Since Trimethyltin bromide has a relatively high boiling point, its determination is often

performed under reduced pressure to prevent decomposition at elevated temperatures.

Methodology: Distillation or Reflux Method

Apparatus Setup: A small-scale distillation or reflux apparatus is assembled.[12] This

includes a round-bottom flask containing the Trimethyltin bromide sample and a boiling

chip, a condenser, a thermometer, and a vacuum adapter connected to a vacuum pump.

Pressure Control: The system is evacuated to the desired pressure, which is monitored with

a manometer.

Heating: The sample is heated gently using a heating mantle.

Temperature Measurement: The thermometer bulb is positioned so that it is enveloped by

the vapor of the boiling liquid but does not touch the liquid itself.[12] The temperature at

which the liquid boils and its vapor condenses at a steady rate is recorded as the boiling

point at that specific pressure.[12] A pressure nomograph can be used to estimate the boiling

point at atmospheric pressure.[13]
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Vapor Pressure Determination
Vapor pressure is a measure of a substance's volatility. For solids like Trimethyltin bromide,

specialized techniques are required for accurate measurement.

Methodology: Static Method

Sample Preparation: A small, degassed sample of Trimethyltin bromide is placed in a

thermostatted sample chamber connected to a pressure transducer.

Equilibrium: The chamber is evacuated and then the temperature is precisely controlled. The

system is allowed to reach thermal and phase equilibrium, where the rate of sublimation

equals the rate of condensation.

Pressure Measurement: The pressure exerted by the vapor in equilibrium with the solid is

measured by the transducer. This measurement is repeated at several different temperatures

to establish the vapor pressure curve of the compound.[4]

Solubility Determination
The solubility of Trimethyltin bromide is a key parameter for its use in reactions and

formulations. Given its reactivity with water, solubility is typically determined in organic solvents

under an inert atmosphere.

Methodology: Static Analytical Method

System Preparation: A known amount of Trimethyltin bromide is added to a known volume

of the desired organic solvent in a sealed vessel under an inert atmosphere (e.g., nitrogen or

argon).[9]

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached.

Sample Analysis: A sample of the supernatant liquid is carefully withdrawn, ensuring no solid

particles are included. The concentration of Trimethyltin bromide in the solvent is then

determined using an appropriate analytical technique, such as Gas Chromatography (GC) or

Atomic Absorption (AA) spectroscopy.[10] This process is repeated at different temperatures

to determine the temperature dependence of solubility.[9]
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Logical Relationships of Physical Properties
The physical properties of Trimethyltin bromide are interconnected. The following diagram

illustrates these logical relationships.
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Logical Relationships of Trimethyltin Bromide's Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b090629?utm_src=pdf-custom-synthesis
https://www.agilent.com/cs/library/applications/5991-4658EN-D4v1.pdf
https://www.chemicalbull.com/products/trimethyltin-bromide
https://books.rsc.org/books/edited-volume/924/chapter/726567/Experimental-Determination-of-Vapor-Pressures
https://en.wikipedia.org/wiki/Vapor_pressure
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://pubmed.ncbi.nlm.nih.gov/28255608/
https://pubmed.ncbi.nlm.nih.gov/28255608/
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.westlab.com/blog/measuring-melting-point
https://www.researchgate.net/publication/336379165_Measurement_and_correlation_of_the_solubility_of_tin_compounds_and_b-diketimine_in_selected_solvents
https://www.inchem.org/documents/ehc/ehc/ehc015.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.benchchem.com/product/b090629#what-are-the-physical-properties-of-trimethyltin-bromide
https://www.benchchem.com/product/b090629#what-are-the-physical-properties-of-trimethyltin-bromide
https://www.benchchem.com/product/b090629#what-are-the-physical-properties-of-trimethyltin-bromide
https://www.benchchem.com/product/b090629#what-are-the-physical-properties-of-trimethyltin-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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